4-(Tert-butylsulfanyl)benzene-1-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(Tert-butylsulfanyl)benzene-1-sulfonyl chloride” is a chemical compound that appears as white to off-white crystals or crystalline powder . It is used in the synthesis of various other compounds .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of 4-t-butylphenyl sulfonic acid with thionyl chloride. The mixture is dissolved in dichloromethane and refluxed for 5 hours. After the reaction is complete, additional dichloromethane is added dropwise, followed by water for washing .Molecular Structure Analysis
The molecular formula of “this compound” is C10H13ClO2S . Its molecular weight is 232.73 .Chemical Reactions Analysis
This compound is used in the synthesis of various other compounds . For instance, it can be used to make methyl tert-butyl and ether (MTBE) as well as ethyl tertbutyl thermophore (ETBE) in reaction with ethanol and methanol respectively .Physical And Chemical Properties Analysis
“this compound” is a white to off-white crystalline powder . It has a molecular weight of 232.73 . The melting point ranges from 79°C to 83°C .Scientific Research Applications
Asymmetric Synthesis and Catalysis
A study by Chen et al. (2010) introduced a C(2)-symmetric chiral bis-sulfoxide ligand, demonstrating its effectiveness in Rh-catalyzed asymmetric 1,4-addition reactions. This work highlights the potential of sulfone derivatives in asymmetric synthesis, offering a pathway to optically pure compounds, a crucial aspect of pharmaceutical chemistry and material science (Chen et al., 2010).
Ionic Liquid-Mediated Sulfonylation
Nara et al. (2001) explored the use of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids as unconventional media for the Friedel-Crafts sulfonylation reaction. This study showcases the enhanced reactivity and high yields achievable in sulfonylation reactions under ambient conditions, suggesting that derivatives of benzene-1-sulfonyl chloride could be utilized in similar sulfonylation processes to synthesize diaryl sulfones (Nara, Harjani, & Salunkhe, 2001).
Multi-Coupling Reagents
Auvray, Knochel, and Normant (1985) discussed the use of 3-bromo-2-(tert-butylsulfonyl)-1-propene as a multi-coupling reagent, illustrating the versatility of tert-butylsulfonyl derivatives in organic synthesis. These compounds can be transformed into highly functionalized sulfones, which serve as key intermediates in the synthesis of various organic molecules (Auvray, Knochel, & Normant, 1985).
Building Blocks in Organic Synthesis
Guinchard, Vallée, and Denis (2005) reported on tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates as a new class of N-(Boc) nitrone equivalents. This research demonstrates the role of sulfonyl chloride derivatives in providing building blocks for organic synthesis, enabling the formation of N-(Boc)hydroxylamines, which are useful in various synthetic applications (Guinchard, Vallée, & Denis, 2005).
Safety and Hazards
properties
IUPAC Name |
4-tert-butylsulfanylbenzenesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO2S2/c1-10(2,3)14-8-4-6-9(7-5-8)15(11,12)13/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXPNIVUKEPLKDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=CC=C(C=C1)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.